(2E,10E,12E,16Z,18E)-6-hydroxy-3,5,7,9,11,15,17-heptamethyl-8-oxo-19-(6-oxo-2,3-dihydropyran-2-yl)nonadeca-2,10,12,16,18-pentaenoic acid

Specification

• Molecular Formula: C31H44O6
• Molecular Weight: 512.7 g/mol
• IUPAC Name: (2E,10E,12E,16Z,18E)-6-hydroxy-3,5,7,9,11,15,17-heptamethyl-8-oxo-19-(6-oxo-2,3-dihydropyran-2-yl)nonadeca-2,10,12,16,18-pentaenoic acid
• Standard InChI: InChI=1S/C31H44O6/c1-20(16-22(3)14-15-27-12-9-13-29(34)37-27)10-8-11-21(2)17-24(5)30(35)26(7)31(36)25(6)18-23(4)19-28(32)33/h8-9,11,13-17,19-20,24-27,31,36H,10,12,18H2,1-7H3,(H,32,33)/b11-8+,15-14+,21-17+,22-16-,23-19+
• Standard InChI Key: SGYKTDIJCLHSET-NWZXVSNHSA-N
• Isomeric SMILES: CC(C/C=C/C(=C/C(C)C(=O)C(C)C(C(C)C/C(=C/C(=O)O)/C)O)/C)/C=C(/C)\C=C\C1CC=CC(=O)O1
• SMILES: CC(CC=CC(=CC(C)C(=O)C(C)C(C(C)CC(=CC(=O)O)C)O)C)C=C(C)C=CC1CC=CC(=O)O1
• Canonical SMILES: CC(CC=CC(=CC(C)C(=O)C(C)C(C(C)CC(=CC(=O)O)C)O)C)C=C(C)C=CC1CC=CC(=O)O1

Introduction

Structural Characteristics and Classification

IUPAC Nomenclature Analysis

The IUPAC name of this compound provides significant structural information. The prefix "(2E,10E,12E,16Z,18E)" indicates the positions and configurations of five double bonds in the carbon chain. Specifically, double bonds at positions 2, 10, 12, and 18 have E (trans) configuration, while the double bond at position 16 has Z (cis) configuration. This mixed stereochemistry is characteristic of many bioactive polyunsaturated compounds and contributes to their specific three-dimensional arrangements.

The backbone is a nonadeca chain (C19) with a carboxylic acid terminus, classifying it as a nonadecapentaenoic acid derivative. The compound contains seven methyl substituents at positions 3, 5, 7, 9, 11, 15, and 17, a hydroxyl group at position 6, and a ketone at position 8. Additionally, it features a 6-oxo-2,3-dihydropyran-2-yl moiety at position 19, which is a heterocyclic component that can significantly influence the compound's biological properties.

Structural Components

The 2,3-dihydropyran portion of the molecule represents a six-membered heterocyclic ring with an oxygen atom and a single double bond adjacent to the oxygen. This structural element is commonly found in various natural products and often contributes to their biological activities. The dihydropyran ring in this compound is further modified with an oxo group at position 6, creating a 6-oxo-2,3-dihydropyran-2-yl moiety that connects to the main carbon chain.

The multiple methyl branches along the carbon backbone create a highly substituted structure resembling polyketide natural products, which are often synthesized in nature through sequential condensation reactions of acetate units followed by various modification steps.

Physicochemical Properties

Predicted Physical Properties

Based on structural analysis and comparison with similar compounds, this molecule likely possesses the following physicochemical characteristics:

Property	Predicted Value	Basis of Prediction
Molecular Formula	C₃₅H₅₀O₅	Derived from structural components
Molecular Weight	Approximately 550-570 g/mol	Calculated from molecular formula
Physical State	Viscous oil or amorphous solid	Typical for long-chain fatty acids with similar functionality
Solubility	Poorly soluble in water; soluble in organic solvents (ethanol, methanol, DMSO, chloroform)	Based on polarity and similar fatty acid derivatives
LogP	5.0-7.0	Estimated from structure (lipophilic backbone with polar functional groups)
pKa	~4.5 (carboxylic acid group)	Typical for similar fatty acids
UV Absorption	Multiple maxima expected (220-280 nm)	Due to conjugated double bond systems

Structural Stability and Reactivity

The compound contains multiple reactive functional groups that influence its chemical behavior. The carboxylic acid group can participate in esterification and amidation reactions, while the hydroxyl group at position 6 can undergo oxidation or esterification. The ketone at position 8 may participate in nucleophilic addition reactions. The multiple double bonds, particularly the conjugated systems, can undergo various addition reactions and are susceptible to oxidation, making the compound potentially unstable under oxidative conditions.

The 6-oxo-2,3-dihydropyran moiety represents another reactive center that can undergo ring-opening reactions under acidic conditions or participate in Michael-type additions. This reactivity pattern is important to consider during handling, storage, and potential synthetic modifications of the compound.

Structural Characterization Techniques

Nuclear Magnetic Resonance Spectroscopy

NMR spectroscopy would be the primary technique for elucidating the complete structure of this complex molecule. The ¹H NMR spectrum would be particularly informative for identifying the olefinic protons associated with the five double bonds, which would typically appear in the δ 5.0-6.5 ppm range. The multiple methyl groups would likely show distinct signals in the δ 0.8-2.0 ppm region, with specific splitting patterns dependent on their environment.

For a compound of this complexity, two-dimensional NMR techniques would be essential:

• COSY (Correlation Spectroscopy) would reveal connectivity between adjacent protons

• HSQC (Heteronuclear Single Quantum Coherence) would connect protons to their directly attached carbon atoms

• HMBC (Heteronuclear Multiple Bond Correlation) would be crucial for establishing connections across multiple bonds, particularly around quaternary carbons and functional groups

• NOESY (Nuclear Overhauser Effect Spectroscopy) would provide vital information about the E/Z configurations of the double bonds

¹³C NMR would display characteristic signals for the carboxylic acid carbon (~δ 170-175 ppm), ketone carbon (~δ 210-215 ppm), and various sp² hybridized carbons of the double bonds (δ 115-140 ppm).

Mass Spectrometry

High-resolution mass spectrometry would provide the exact molecular mass and formula confirmation. The fragmentation pattern would yield valuable structural information about the backbone and functional groups. Electrospray ionization (ESI) in negative mode would likely produce a strong [M-H]⁻ peak, while positive mode would yield [M+H]⁺, [M+Na]⁺, or [M+NH₄]⁺ adducts.

Tandem mass spectrometry (MS/MS) would be particularly useful for identifying characteristic fragmentation patterns associated with the fatty acid backbone and the dihydropyran moiety. The predicted collision cross-section values would likely fall in the range of 300-350 Ų, similar to other complex natural products of comparable size.

Infrared and UV-Visible Spectroscopy

Infrared spectroscopy would reveal characteristic absorption bands for the carboxylic acid (1700-1725 cm⁻¹), ketone (1710-1720 cm⁻¹), hydroxyl group (3200-3600 cm⁻¹), and C=C stretching (1620-1680 cm⁻¹). UV-visible spectroscopy would detect absorption maxima corresponding to the conjugated double bond systems in the molecule.

Synthesis Approaches

Retrosynthetic Analysis

The complex structure suggests a multi-step synthetic strategy involving the construction of key fragments followed by coupling reactions. A potential retrosynthetic approach might divide the molecule into three main fragments:

• The carboxylic acid-containing segment with the first double bond (C1-C9)

• The central polyene segment with multiple methyl groups (C10-C18)

• The dihydropyran moiety

Key Synthetic Transformations

Based on approaches used for similar polyketide natural products, the synthesis would likely employ several key transformations:

• Negishi cross-coupling or Suzuki-Miyaura coupling for stereoselective carbon-carbon bond formation

• Evans aldol chemistry for establishing the correct stereochemistry at positions bearing hydroxyl groups and methyl substituents

• Wittig or Horner-Wadsworth-Emmons reactions for installing the E/Z double bonds with appropriate stereoselectivity

• Jacobsen Cr(III)-catalyzed Hetero Diels-Alder reaction for constructing the dihydropyran ring system

The synthesis of the dihydropyran fragment would likely begin with the dehydration of tetrahydrofurfuryl alcohol over alumina at elevated temperatures (300-400°C), as described for similar dihydropyran derivatives. The connection of this moiety to the main carbon chain would require careful control of stereochemistry at the junction point.

Stereochemical Considerations

The presence of multiple stereocenters (at positions 6, 3, 5, 7, 9, 11, 15, and 17) and stereodefined double bonds makes stereocontrol a significant challenge in the synthesis. Modern approaches might employ:

• Substrate-controlled reactions utilizing existing stereochemistry to direct the formation of new stereocenters

• Reagent-controlled asymmetric reactions using chiral catalysts or auxiliaries

• Enzymatic transformations for specific stereoselective steps, particularly for installing hydroxyl groups or double bonds with defined geometry

Comparative Analysis with Related Compounds

Structural Comparison with Known Bioactive Lipids

Several structural features of this compound are shared with known bioactive lipids:

Compound Class	Shared Structural Features	Distinct Features	Reported Bioactivities
Anguinomycins	Polyketide backbone, multiple stereocenters	Macrolactone ring instead of open chain	CRM1 inhibition, anti-cancer
Polyunsaturated Fatty Acids (e.g., 5,8,11,14-cis-Nonadecatetraenoic acid)	Long carbon chain with multiple unsaturations	Lacks methyl substitutions and dihydropyran moiety	Membrane fluidity modulation, precursors to signaling molecules
Leptomycin B	α,β-unsaturated lactone moiety	Different carbon chain length and substitution pattern	Nuclear export inhibition

Enzymatic Pathways Comparison

The biosynthetic origin of such a compound, if natural, would likely involve:

• Fatty acid synthase (FAS) pathway components for the basic carbon chain assembly

• Specialized polyketide synthases (PKS) for methyl branch incorporation and oxidation states

• Desaturases and elongases for installing the specific pattern of double bonds

Compared to the biosynthesis of simpler fatty acids like 5,8,11,14-cis-Nonadecatetraenoic acid, the synthesis of the target compound would require additional enzymatic steps for methylation, hydroxylation, and incorporation of the dihydropyran moiety.

Research Challenges and Future Directions

Analytical Challenges

The complete characterization of such a complex molecule presents significant challenges:

• Unambiguous assignment of all stereochemical elements requires combinations of advanced spectroscopic techniques

• The presence of multiple reactive functional groups may lead to stability issues during analysis

• The potential for conformational flexibility, particularly around the polyunsaturated regions, may complicate structural studies

Synthetic Challenges

Key challenges in the chemical synthesis would include:

• Stereoselective installation of the multiple methyl branches

• Control of E/Z selectivity in the five double bonds

• Chemoselective functionalization of specific positions in the presence of multiple reactive sites

• Assembly of the fragments without disrupting previously established stereochemistry

Future Research Directions

Potential areas for future research include:

• Development of streamlined synthetic routes to access this and related compounds

• Investigation of structure-activity relationships by systematic modification of functional groups

• Exploration of potential biological targets through proteomics approaches

• Computational studies to predict conformational preferences and binding modes with potential protein targets

• Development of analytical methods specific for the detection and quantification of this compound class in complex mixtures